Cas no 181132-70-7 (4-(thiophen-2-yl)benzoyl chloride)

• Product Name: 4-(thiophen-2-yl)benzoyl chloride
• CAS No: 181132-70-7
• MF: C₁₁H₇ClOS
• MW: 222.690680742264
• MDL: MFCD02681905
• CID: 134291
• PubChem ID: 2776331
• Update Time: 2025-04-19

4-(thiophen-2-yl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,4-(2-thienyl)-
• 4-(2-THIENYL)BENZOYL CHLORIDE
• 4-Thien-2-ylbenzoyl chloride
• 4-thiophen-2-ylbenzoyl chloride
• 4-(thiophen-2-yl)benzoyl chloride
• AKOS015912213
• 4-(thiophen-2-yl)benzoylchloride
• DTXSID30379993
• FT-0616566
• 181132-70-7
• SCHEMBL1020361
• MFCD02681905
• WWIBCNCKODGBTI-UHFFFAOYSA-N
• 4-(2-thienyl) benzoyl chloride
• F9995-1804
• 4-(2-thienyl)benzoyl chloride, AldrichCPR

• MDL： MFCD02681905
• Inchi： 1S/C11H7ClOS/c12-11(13)9-5-3-8(4-6-9)10-2-1-7-14-10/h1-7H
• InChI Key： WWIBCNCKODGBTI-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)C1=CC=CS1)=O

Computed Properties

• Exact Mass: 221.99100
• Monoisotopic Mass: 221.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.305
• Melting Point: 113 °C
• Boiling Point: 334.7°Cat760mmHg
• Flash Point: 156.2°C
• Refractive Index: 1.614
• PSA: 45.31000
• LogP: 3.79410

4-(thiophen-2-yl)benzoyl chloride Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34-22
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34